![molecular formula C17H17N3O6 B3916607 N'-{[(3,4-dimethoxyphenyl)acetyl]oxy}-4-nitrobenzenecarboximidamide](/img/structure/B3916607.png)
N'-{[(3,4-dimethoxyphenyl)acetyl]oxy}-4-nitrobenzenecarboximidamide
Overview
Description
N-{[(3,4-dimethoxyphenyl)acetyl]oxy}-4-nitrobenzenecarboximidamide, also known as DMNQ, is a synthetic compound that has been extensively studied for its potential use in scientific research. DMNQ is a redox-active quinone that has been shown to generate reactive oxygen species (ROS) and induce oxidative stress in cells.
Mechanism of Action
N'-{[(3,4-dimethoxyphenyl)acetyl]oxy}-4-nitrobenzenecarboximidamide generates ROS by accepting electrons from cellular electron donors such as NADPH or FADH2. The resulting ROS can then react with cellular macromolecules such as proteins, lipids, and DNA, leading to oxidative damage. This compound has been shown to induce oxidative stress in a variety of cell types, including endothelial cells, smooth muscle cells, and macrophages.
Biochemical and Physiological Effects:
This compound-induced oxidative stress can lead to a variety of biochemical and physiological effects. It has been shown to activate the MAPK and NF-κB pathways, leading to the production of pro-inflammatory cytokines such as TNF-α and IL-6. This compound has also been shown to induce apoptosis in cells through the activation of caspase-3 and -9. In addition, this compound has been shown to impair mitochondrial function, leading to decreased ATP production and increased production of ROS.
Advantages and Limitations for Lab Experiments
N'-{[(3,4-dimethoxyphenyl)acetyl]oxy}-4-nitrobenzenecarboximidamide has several advantages for use in lab experiments. It is a relatively stable compound that can be easily synthesized in large quantities. It induces oxidative stress in a dose-dependent manner, allowing for precise control over the level of oxidative stress induced. However, this compound has several limitations as well. It can be toxic to cells at high concentrations, and its effects can vary depending on the cell type and experimental conditions. In addition, this compound-induced oxidative stress may not accurately reflect the oxidative stress that occurs in vivo.
Future Directions
There are several future directions for research on N'-{[(3,4-dimethoxyphenyl)acetyl]oxy}-4-nitrobenzenecarboximidamide. One area of interest is the development of this compound analogs that can induce oxidative stress in a more selective manner. Another area of interest is the use of this compound in animal models to study the effects of oxidative stress on disease development and progression. Additionally, the use of this compound in combination with other compounds may provide insights into the complex interactions between oxidative stress and cellular signaling pathways.
Scientific Research Applications
N'-{[(3,4-dimethoxyphenyl)acetyl]oxy}-4-nitrobenzenecarboximidamide has been used extensively in scientific research as a tool to induce oxidative stress in cells. It has been shown to activate the NADPH oxidase system, which generates ROS and induces oxidative stress. This compound has also been used to study the effects of oxidative stress on cellular signaling pathways, including the MAPK and NF-κB pathways.
Properties
IUPAC Name |
[(Z)-[amino-(4-nitrophenyl)methylidene]amino] 2-(3,4-dimethoxyphenyl)acetate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17N3O6/c1-24-14-8-3-11(9-15(14)25-2)10-16(21)26-19-17(18)12-4-6-13(7-5-12)20(22)23/h3-9H,10H2,1-2H3,(H2,18,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PBBWYRHTNVKVFW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)CC(=O)ON=C(C2=CC=C(C=C2)[N+](=O)[O-])N)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=C(C=C(C=C1)CC(=O)O/N=C(/C2=CC=C(C=C2)[N+](=O)[O-])\N)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17N3O6 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
359.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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